N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide

• Molecular Formula: C15H14ClN3O5
• Molecular Weight: 351.74 g/mol
• IUPAC Name: N-(3-chloro-4-morpholin-4-ylphenyl)-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C15H14ClN3O5/c16-11-9-10(1-2-12(11)18-5-7-23-8-6-18)17-15(20)13-3-4-14(24-13)19(21)22/h1-4,9H,5-8H2,(H,17,20)
• InChI Key: WBHLXDZDOUCOGT-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=C(C=C(C=C2)NC(=O)C3=CC=C(O3)[N+](=O)[O-])Cl

Description

N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide, also known as TAK-659, is a small molecule inhibitor that has shown potential as a therapeutic agent in the treatment of cancer and autoimmune diseases. The compound has been synthesized using various methods and extensively studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide exerts its effects by inhibiting the activity of various kinases involved in cell signaling pathways. It has been shown to inhibit the activity of BTK (Bruton's tyrosine kinase), a key signaling molecule in B cell receptor signaling pathway. In addition, N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide has been shown to inhibit the activity of other kinases such as AKT, ERK, and mTOR, which are involved in various signaling pathways regulating cell survival and proliferation.
Biochemical and Physiological Effects:
N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activation of B cells and T cells, thereby reducing the production of pro-inflammatory cytokines. In addition, N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide has been shown to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation. N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide has also been shown to reduce the production of autoantibodies in animal models of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide in lab experiments is its specificity for certain kinases involved in cell signaling pathways. This allows for targeted inhibition of specific pathways involved in disease progression. However, one of the limitations of using N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide is its potential for off-target effects, which may affect the results of lab experiments.

Future Directions

There are several future directions for research involving N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide. One area of research involves the development of combination therapies using N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide and other therapeutic agents for the treatment of cancer and autoimmune diseases. Another area of research involves the identification of biomarkers that can predict response to N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide therapy. Additionally, further studies are needed to determine the long-term safety and efficacy of N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide in clinical trials.

Synthesis Methods

One of the methods for synthesizing N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide involves the reaction of 3-chloro-4-(4-morpholinyl)aniline with 5-nitro-2-furoic acid in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). The reaction is carried out in a solvent such as DMF (dimethylformamide) or DMSO (dimethyl sulfoxide) at room temperature for several hours, followed by purification using column chromatography.

Scientific Research Applications

N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide has been extensively studied for its potential as a therapeutic agent in the treatment of cancer and autoimmune diseases. It has been shown to inhibit the growth and proliferation of cancer cells by targeting various signaling pathways involved in cell survival and apoptosis. In addition, N-[3-chloro-4-(4-morpholinyl)phenyl]-5-nitro-2-furamide has been shown to modulate the function of immune cells such as T cells and B cells, thereby providing a potential treatment option for autoimmune diseases.